Cas no 1805694-31-8 (2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole)

• Product Name: 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole
• CAS No: 1805694-31-8
• MF: C₈H₇BrClN₃
• MW: 260.518279314041
• CID: 4824333
• Update Time: 2025-05-20

2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole

• Inchi： 1S/C8H7BrClN3/c9-6-4(3-10)1-2-5-7(6)13-8(11)12-5/h1-2H,3H2,(H3,11,12,13)
• InChI Key： KPJSSNIIIYHSPE-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=CC2=C1N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole

Introduction to 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole (CAS No. 1805694-31-8)

2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole (CAS No. 1805694-31-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its versatile structural properties and potential biological activities. This compound belongs to the benzimidazole class, a scaffold that is widely recognized for its role in drug discovery, particularly in the development of therapeutic agents targeting various diseases. The presence of both amino and bromo substituents, along with a chloromethyl group, makes this molecule a promising candidate for further investigation into its pharmacological properties.

The benzimidazole core is a key structural motif in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of functional groups in 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole contributes to its unique reactivity and interaction with biological targets. The amino group at the 2-position enhances its ability to form hydrogen bonds, which is crucial for binding to proteins and enzymes. Meanwhile, the bromo group at the 7-position and the chloromethyl group at the 6-position provide sites for further chemical modification, allowing for the development of derivatives with enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on identifying novel benzimidazole derivatives with improved pharmacokinetic profiles and reduced side effects. 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole has emerged as a compound of interest due to its potential to interact with multiple biological pathways. Studies have begun to explore its activity against various disease models, including cancer and infectious diseases. The bromo and chloromethyl substituents are particularly noteworthy, as they can serve as anchors for covalent bond formation with biological targets, leading to more potent and durable drug interactions.

One of the most exciting aspects of 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole is its potential in oncology research. Benzimidazole derivatives have shown promise as kinase inhibitors and are being investigated for their ability to disrupt tumor growth pathways. The structural features of this compound suggest that it may inhibit key enzymes involved in cancer cell proliferation and survival. Preclinical studies have begun to uncover its potential as a lead compound for further development into novel anticancer agents. The bromo group, in particular, has been shown to enhance binding affinity when incorporated into kinase inhibitors, making this compound a valuable starting point for medicinal chemists.

The chloromethyl group at the 6-position offers another avenue for drug design innovation. This functional group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains that can modulate pharmacological activity. Such modifications are essential for optimizing drug properties such as solubility, bioavailability, and metabolic stability. Researchers are exploring various strategies to derivatize 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole, aiming to generate libraries of compounds with tailored biological profiles.

Furthermore, the amino group at the 2-position provides an opportunity for prodrug design. By converting this group into an ester or amide derivative, it may be possible to enhance oral bioavailability or target specific tissues within the body. This approach has been successfully employed in other benzimidazole-based drugs, where prodrug strategies have significantly improved therapeutic efficacy.

The synthesis of 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole involves multi-step organic transformations that highlight the synthetic versatility of benzimidazole chemistry. The introduction of bromo and chloromethyl groups requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further preclinical and clinical investigations.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. 2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole represents an example of how structural diversity can lead to novel therapeutic opportunities. Its unique combination of functional groups makes it a compelling candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.

In conclusion,2-Amino-7-bromo-6-chloromethyl-1H-benzimidazole (CAS No. 1805694-31-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its benzimidazole core, combined with strategic substituents such as amino, bromo, and chloromethyl groups, positions it as a valuable scaffold for developing new drugs targeting various diseases. Ongoing studies are expected to yield further insights into its biological activities and mechanisms of action, paving the way for innovative therapeutic interventions.